Cas no 1165-38-4 (2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid)
1165-38-4 structure
Product Name:2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid
CAS No:1165-38-4
MF:C19H28O5
MW:336.42262
CID:117467
Update Time:2019-03-14
2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1H-Benz[e]indene-6,7-diaceticacid, dodecahydro-3a,6-dimethyl-3-oxo-, (3aS,5aS,6S,7S,9aR,9bS)-
- 2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid
- 17-Oxo-2,3-seco-5-androstan-2,3-dioic acid
- 2,3-SECO-5A-ANDROSTANE-17-ONE-2,3-DIOIC ACID
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- Inchi: InChI=1S/C19H28O5/c1-18-8-7-14-12(13(18)5-6-15(18)20)4-3-11(9-16(21)22)19(14,2)10-17(23)24/h11-14H,3-10H2,1-2H3,(H,21,22)(H,23,24)/t11-,12-,13-,14-,18-,19-/m0/s1
- InChI Key: CEUQHWSIXGFNGI-GHJQBBOJSA-N
- SMILES: O=C1CC[C@]2([H])[C@]1(C)CC[C@]1([H])[C@@](C)(CC(=O)O)[C@H](CC(=O)O)CC[C@]12[H]
Computed Properties
- Exact Mass: 336.19400
Experimental Properties
- PSA: 91.67000
- LogP: 3.36370
2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
1165-38-4 (2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid) Related Products
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